Cas no 47823-88-1 (4,4'-[9H-Fluoren-9-ylidenebis(4,1-phenyleneoxy)]bisbenzenamine)

• Product Name: 4,4'-[9H-Fluoren-9-ylidenebis(4,1-phenyleneoxy)]bisbenzenamine
• CAS No: 47823-88-1
• MF: C₃₇H₂₈N₂O₂
• MW: 532.630429267883
• CID: 842045
• PubChem ID: 6611264
• Update Time: 2025-06-07

4,4'-[9H-Fluoren-9-ylidenebis(4,1-phenyleneoxy)]bisbenzenamine Chemical and Physical Properties

Names and Identifiers

• 4,4'-[9H-Fluoren-9-ylidenebis(4,1-phenyleneoxy)]bisbenzenamine
• BAOFL
• 4,4'-(9h-fluoren-9-ylidenebis(4,1-phenyleneoxy))bisbenzenamine
• 9,9-bis(4-(4-aminophenoxy)phenyl) fluorene
• 9,9-Bis[4-(4-aminophenoxy)phenyl] fluorene
• SCHEMBL2030146
• 47823-88-1
• 4-(4-{9-[4-(4-aminophenoxy)phenyl]-9H-fluoren-9-yl}phenoxy)aniline
• 9,9-bis[4-(4-aminophenoxy)phenyl]fluorene
• 4-[4-[9-[4-(4-aminophenoxy)phenyl]fluoren-9-yl]phenoxy]aniline
• 4,4'-(((9H-Fluorene-9,9-diyl)bis(4,1-phenylene))bis(oxy))dianiline
• AUPIFOPXTAGGSW-UHFFFAOYSA-N
• CS-0173363
• 9,9-Bis[4-(4-aminophenoxy)phenyl] fluorene (BAOFL)
• CBDivE_006103
• 4-(4-{9-[4-(4-aminophenoxy)phenyl]fluoren-9-yl}phenoxy)aniline
• DB-220073
• G66705
• BS-53752

• Inchi： 1S/C37H28N2O2/c38-27-13-21-31(22-14-27)40-29-17-9-25(10-18-29)37(35-7-3-1-5-33(35)34-6-2-4-8-36(34)37)26-11-19-30(20-12-26)41-32-23-15-28(39)16-24-32/h1-24H,38-39H2
• InChI Key： AUPIFOPXTAGGSW-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)C1C=CC(=CC=1)C1(C2C=CC(=CC=2)OC2C=CC(=CC=2)N)C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 532.215078140g/mol
• Monoisotopic Mass: 532.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 41
• Rotatable Bond Count: 6
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• Density: 1.265

Additional information on 4,4'-[9H-Fluoren-9-ylidenebis(4,1-phenyleneoxy)]bisbenzenamine

Introduction to 4,4'-[9H-Fluoren-9-ylidenebis(4,1-phenyleneoxy)]bisbenzenamine (CAS No. 47823-88-1)

4,4'-[9H-Fluoren-9-ylidenebis(4,1-phenyleneoxy)]bisbenzenamine, also known by its CAS number 47823-88-1, is a complex organic compound that has garnered significant attention in the fields of materials science and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluorene core and two phenyl groups linked by an ether bridge. The intricate architecture of this molecule endows it with a range of interesting properties, making it a valuable candidate for various applications.

In recent years, the study of 4,4'-[9H-Fluoren-9-ylidenebis(4,1-phenyleneoxy)]bisbenzenamine has expanded beyond its initial synthesis and characterization. Researchers have delved into its potential uses in advanced materials, particularly in the development of organic light-emitting diodes (OLEDs) and other optoelectronic devices. The compound's ability to emit light efficiently and its stability under various conditions make it an attractive material for these applications.

One of the key features of 4,4'-[9H-Fluoren-9-ylidenebis(4,1-phenyleneoxy)]bisbenzenamine is its fluorescence. Fluorescent materials are crucial in a variety of fields, including bioimaging and sensing. The compound's strong fluorescence and high quantum yield have been leveraged in the development of fluorescent probes for cellular imaging. These probes can help researchers visualize cellular processes with high resolution and sensitivity, providing valuable insights into biological systems.

Beyond its optical properties, 4,4'-[9H-Fluoren-9-ylidenebis(4,1-phenyleneoxy)]bisbenzenamine has also shown promise in pharmaceutical research. Its structural similarity to certain bioactive molecules has led to investigations into its potential therapeutic applications. Preliminary studies have indicated that the compound may exhibit anti-inflammatory and antioxidant properties, which could be beneficial in treating various diseases and conditions.

The synthesis of 4,4'-[9H-Fluoren-9-ylidenebis(4,1-phenyleneoxy)]bisbenzenamine involves several steps and requires precise control over reaction conditions. Common synthetic routes include the use of palladium-catalyzed coupling reactions and nucleophilic aromatic substitution. These methods allow for the efficient production of the compound with high purity and yield. The ability to synthesize this compound on a larger scale is crucial for its practical applications in both research and industry.

In the context of materials science, 4,4'-[9H-Fluoren-9-ylidenebis(4,1-phenyleneoxy)]bisbenzenamine has been explored as a dopant for polymer-based OLEDs. Doping can enhance the performance of OLEDs by improving their efficiency and stability. Studies have shown that incorporating this compound into polymer matrices can lead to significant improvements in device performance, making it a valuable component in the development of next-generation OLEDs.

The environmental impact of chemical compounds is an important consideration in their development and application. Research on the environmental fate and toxicity of 4,4'-[9H-Fluoren-9-ylidenebis(4,1-phenyleneoxy)]bisbenzenamine is ongoing. Initial studies suggest that the compound has low toxicity and is biodegradable under certain conditions. However, further investigation is needed to fully understand its environmental impact and ensure its safe use.

In conclusion, 4,4'-[9H-Fluoren-9-ylidenebis(4,1-phenyleneoxy)]bisbenzenamine (CAS No. 47823-88-1) is a multifaceted compound with a wide range of potential applications in materials science and pharmaceutical research. Its unique molecular structure confers it with desirable properties such as strong fluorescence and high stability. Ongoing research continues to uncover new possibilities for this compound, making it an exciting area of study for scientists and engineers alike.